Cas no 2229976-10-5 (3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid)

3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid structure
2229976-10-5 structure
Product Name:3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid
CAS No:2229976-10-5
MF:C16H16N2O5
MW:316.308644294739
CID:6331726
PubChem ID:134589186
Update Time:2025-07-22

3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Z5297289640
    • EN300-37081317
    • 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid
    • 2229976-10-5
    • 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-1H-isoindol-4-yl]propanoic acid
    • SCHEMBL20242072
    • Inchi: 1S/C16H16N2O5/c19-12-6-5-11(15(22)17-12)18-8-10-3-1-2-9(4-7-13(20)21)14(10)16(18)23/h1-3,11H,4-8H2,(H,20,21)(H,17,19,22)
    • InChI Key: DTOOVNRCMJVXHD-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2CN1C1C(NC(CC1)=O)=O)CCC(=O)O

Computed Properties

  • Exact Mass: 316.10592162g/mol
  • Monoisotopic Mass: 316.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 104Ų

3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid Pricemore >>

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Additional information on 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid

Research Brief on 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid (CAS: 2229976-10-5)

The compound 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid (CAS: 2229976-10-5) has emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule belongs to a class of compounds known as immunomodulatory imide drugs (IMiDs), which have garnered significant attention for their therapeutic potential in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

Recent research has demonstrated that this compound exhibits potent activity in targeting the cereblon (CRBN) E3 ubiquitin ligase complex, a key player in the ubiquitin-proteasome system. By binding to CRBN, the compound modulates the degradation of specific substrate proteins, leading to downstream effects on cell proliferation, apoptosis, and immune response. This mechanism is particularly relevant in the treatment of hematologic malignancies, such as multiple myeloma and myelodysplastic syndromes.

In vitro and in vivo studies have shown that 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid exhibits enhanced selectivity and reduced off-target effects compared to earlier generations of IMiDs. Structural modifications, including the introduction of the propanoic acid moiety, have been shown to improve solubility and bioavailability, addressing some of the limitations observed with related compounds. These advancements highlight the compound's potential as a next-generation therapeutic agent.

Pharmacokinetic studies have further revealed favorable absorption and distribution profiles, with the compound demonstrating good oral bioavailability and tissue penetration. Metabolomic analyses indicate that it undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions and improving its safety profile. These properties make it an attractive candidate for further clinical development.

Current research efforts are focused on exploring the compound's efficacy in combination therapies, particularly with other targeted agents and immunotherapies. Preliminary data suggest synergistic effects when used in conjunction with proteasome inhibitors or checkpoint inhibitors, opening new avenues for combinatorial treatment strategies. Additionally, ongoing studies are investigating its potential applications beyond oncology, including autoimmune diseases and neurodegenerative disorders.

In conclusion, 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-4-yl]propanoic acid (CAS: 2229976-10-5) represents a significant advancement in the development of immunomodulatory agents. Its unique mechanism of action, improved pharmacokinetic properties, and broad therapeutic potential position it as a promising candidate for further preclinical and clinical evaluation. Continued research in this area is expected to yield valuable insights into its full therapeutic capabilities and potential applications in human health.

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